An In-Depth Technical Guide to N,N-Bis(2-hydroxyethyl)glycine (Bicine): Properties, Applications, and Protocols
An In-Depth Technical Guide to N,N-Bis(2-hydroxyethyl)glycine (Bicine): Properties, Applications, and Protocols
Introduction: The Significance of Bicine in Biological Buffering
In the landscape of biological and biochemical research, the precise control of pH is not merely a procedural step but a fundamental requirement for experimental validity and reproducibility.[1] The hydrogen ion concentration of a solution can dictate the structure, function, and activity of proteins, enzymes, and nucleic acids.[1] While numerous buffering agents exist, the "Good's buffers," a series of zwitterionic compounds developed by Dr. Norman E. Good and his colleagues, represent a significant advancement specifically tailored for biological research.[2][3] These buffers are characterized by their high water solubility, minimal permeability through biological membranes, and pKa values that are minimally affected by concentration, temperature, or ionic composition.[3]
Among these, N,N-Bis(2-hydroxyethyl)glycine, commonly known as Bicine, has emerged as a particularly versatile and reliable buffer.[2] Its zwitterionic nature, coupled with a pKa value near physiological pH, makes it an invaluable tool for a wide array of applications, from enzyme kinetics and protein crystallization to low-temperature biochemical work.[4][5] This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals, synthesizing core principles with practical, field-proven insights to facilitate the optimal use of Bicine in demanding scientific applications.
Physicochemical Properties of Bicine
The efficacy of Bicine as a buffer stems directly from its molecular structure and resulting physicochemical properties. As a derivative of the amino acid glycine, it possesses both a tertiary amine group and a carboxylic acid group, rendering it zwitterionic.[6][7] This dual functionality is central to its buffering capacity.
Key Physicochemical Data
The essential properties of Bicine are summarized below, providing a quantitative foundation for its application.
| Property | Value | Source(s) |
| IUPAC Name | 2-[bis(2-hydroxyethyl)amino]acetic acid | [8] |
| Molecular Formula | C₆H₁₃NO₄ | [9] |
| Molecular Weight | 163.17 g/mol | [9][10] |
| Appearance | White crystalline powder | [11] |
| pKa at 20°C | 8.35 | [7][8] |
| pKa at 25°C | 8.26 - 8.33 | [10][12] |
| pKa at 37°C | 8.16 | [12] |
| Effective Buffering Range | pH 7.6 – 9.0 | [2][5][9][10][11] |
| Solubility in Water | High (e.g., 100 g/L) | [11] |
The Critical Influence of Temperature on pKa
A crucial consideration for any experimental design is the dependence of a buffer's pKa on temperature.[13] For amine-containing buffers like Bicine, the pKa generally decreases as the temperature increases.[13] This is a result of the thermodynamics of the dissociation reaction.[12][14] For instance, the pKa of Bicine shifts from 8.333 at 25°C down to 8.156 at 37°C.[12] This underscores the importance of calibrating the pH of a Bicine buffer at the specific temperature at which the experiment will be conducted. Failing to account for this temperature-dependent shift can lead to significant deviations from the desired pH, potentially compromising enzyme activity and experimental outcomes.
The Buffering Mechanism of Bicine
Bicine's ability to resist pH changes resides in the equilibrium between its protonated (acidic) and deprotonated (basic) forms. The tertiary amine group can accept a proton, while the carboxyl group can donate one. In its useful buffering range, the equilibrium of interest is the dissociation of the proton from the tertiary amine.
Visualizing the Buffering Equilibrium
The diagram below illustrates the chemical equilibrium that allows Bicine to function as a buffer within its effective pH range of 7.6 to 9.0.
Caption: Bicine's buffering action relies on the equilibrium between its protonated and deprotonated forms.
The pKa of 8.3 represents the pH at which the concentrations of the protonated and deprotonated forms are equal, providing the maximum buffering capacity.[15] The range of pH 7.6 to 9.0 is particularly relevant for many biological systems, which often function optimally in slightly alkaline conditions.[11][16]
Core Applications in Research and Drug Development
Bicine's unique properties make it a preferred buffer in several critical applications.
Protein Crystallization and Stability Studies
Obtaining high-quality protein crystals is often a bottleneck in structural biology. Bicine is frequently used in crystallization screens because it can enhance protein stability without interfering with the crystallization process.[2][4] Its ability to maintain a stable pH in the slightly alkaline range is crucial for preventing protein denaturation and aggregation, thereby promoting the ordered arrangement necessary for crystal formation.[11]
Enzyme Kinetics and Assays
Enzyme activity is exquisitely sensitive to pH.[16] Bicine provides a stable pH environment within a range optimal for many enzymes.[4] A classic example is its use in the determination of serum guanine deaminase (guanase), where it provides the stable substrate solution needed for accurate colorimetric measurement.[5][16]
Electrophoresis and Chromatography
In separation sciences, Bicine is used as a component of both electrophoresis and chromatography buffer systems.[2][9] For instance, in protein polyacrylamide gel electrophoresis (PAGE), a Tris-Bicine system can be used as a transfer buffer, ensuring the stability and activity of proteins during the transfer process.[16] It is particularly effective for separating proteins with molecular weights between 20 and 45 kDa.[16]
Low-Temperature Biochemistry
Many biochemical experiments are conducted at low temperatures to slow reaction rates or preserve the integrity of sensitive biological molecules. Bicine is highly recommended for such low-temperature work because it maintains good buffering performance even as temperatures decrease, providing a stable pH environment for enzymatic studies and protein purification.[5][16]
Practical Guide: Preparation and Use of Bicine Buffers
The trustworthiness of experimental data relies on the correct preparation of all reagents. A buffer is a self-validating system; its pH should be confirmed with a calibrated pH meter after preparation.
Step-by-Step Protocol for Preparing a 0.1 M Bicine Buffer (pH 8.3)
This protocol describes the preparation of 1 liter of 0.1 M Bicine buffer solution.
Materials and Equipment:
-
N,N-Bis(2-hydroxyethyl)glycine (Bicine), purity ≥99% (Molecular Weight: 163.17 g/mol )[9]
-
Sodium Hydroxide (NaOH), pellets or a concentrated stock solution (e.g., 10 M)
-
High-purity, deionized water (dH₂O)
-
1000 mL volumetric flask[17]
-
Analytical balance[17]
-
Stir plate and magnetic stir bar
-
Calibrated pH meter[17]
Protocol Workflow:
Caption: Workflow for the preparation of a 0.1 M Bicine buffer solution.
Detailed Steps:
-
Weigh the Bicine: Accurately weigh 16.317 grams of Bicine powder using an analytical balance.[17] This mass corresponds to a final concentration of 0.1 M in a 1 L solution.
-
Initial Dissolution: Place the Bicine powder into a beaker containing approximately 800 mL of deionized water. Add a magnetic stir bar and place the beaker on a stir plate. Stir until the powder is completely dissolved.[18] Causality: Dissolving in a volume less than the final target volume allows for pH adjustment before the final volume is set.
-
pH Adjustment: While continuously stirring, slowly add a concentrated sodium hydroxide (NaOH) solution dropwise.[5][17] Monitor the pH of the solution using a calibrated pH meter. Continue adding NaOH until the pH reaches your target value (e.g., 8.3). Causality: The addition of a strong base (NaOH) deprotonates the Bicine, shifting the equilibrium to raise the pH. Slow addition prevents overshooting the target pH.
-
Final Volume Adjustment: Carefully transfer the buffer solution into a 1000 mL volumetric flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask to ensure all the Bicine is transferred.[17]
-
Bring to Volume: Add deionized water to the volumetric flask until the bottom of the meniscus reaches the 1 L calibration mark.[18]
-
Final Mixing and Verification: Cap the flask and invert it several times to ensure the solution is homogeneous. Re-check the pH with the calibrated meter to confirm it is at the desired value. Adjust if necessary.
-
Storage: Store the prepared buffer solution in a sealed, clearly labeled container at 4°C to inhibit microbial growth.
Best Practices and Considerations
-
Reagent Purity: Always use high-purity Bicine (≥99%) to avoid introducing contaminants that could interfere with your experiments.
-
Temperature Correction: As discussed, the pKa of Bicine is temperature-dependent.[12] For maximum accuracy, adjust the final pH of the buffer at the temperature at which it will be used.
-
Metal Chelation: Bicine can chelate divalent metal cations such as Cu²⁺, Co²⁺, and Zn²⁺.[15] This can be an advantage in some systems by sequestering inhibitory metal ions, but it can also be a disadvantage if those ions are required for enzyme activity. This property should be considered during experimental design.
Conclusion: Synthesizing Expertise for Optimal Application
N,N-Bis(2-hydroxyethyl)glycine (Bicine) is a powerful and versatile tool in the arsenal of researchers and drug developers. Its favorable pKa, high solubility, and proven efficacy across a range of applications—from protein crystallization to low-temperature enzymology—make it a superior choice for maintaining stable pH in sensitive biological systems.[2][4] However, leveraging its full potential requires more than just following a recipe. A thorough understanding of its physicochemical properties, particularly the influence of temperature on its pKa, and adherence to meticulous preparation protocols are paramount. By integrating this technical knowledge with practical insights, scientists can ensure the integrity and reproducibility of their experimental outcomes, paving the way for new discoveries.
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